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Compound of Interest

Compound Name: 2-(Dimethylamino)acetanilide-d6

Cat. No.: B15555156 Get Quote

In-Depth Technical Guide: 2-
(Dimethylamino)acetanilide-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 2-(Dimethylamino)acetanilide-d6, a

deuterated analog of 2-(Dimethylamino)acetanilide. This isotopically labeled compound is a

critical tool in various research applications, particularly in pharmacokinetic and metabolic

studies where it serves as an internal standard for mass spectrometry-based quantification.

The inclusion of six deuterium atoms provides a distinct mass shift, enabling precise

differentiation from its unlabeled counterpart without significantly altering its chemical

properties.

Core Physicochemical Properties
The fundamental properties of 2-(Dimethylamino)acetanilide-d6 are summarized below.

These data are essential for accurate experimental design and interpretation.
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Property Value Source

Molecular Formula C₁₀D₆H₈N₂O [1]

Molecular Weight 184.268 g/mol [1]

Accurate Mass 184.148 [1]

Logical Workflow for Use as an Internal Standard
The primary application of 2-(Dimethylamino)acetanilide-d6 is as an internal standard in

quantitative bioanalysis. The following diagram illustrates a typical workflow for its use in a

liquid chromatography-mass spectrometry (LC-MS) experiment to quantify the unlabeled

analyte in a biological matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b15555156?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/DE/en/p/TRC-D468552
https://www.benchchem.com/product/b15555156#molecular-weight-and-formula-of-2-dimethylamino-acetanilide-d6
https://www.benchchem.com/product/b15555156#molecular-weight-and-formula-of-2-dimethylamino-acetanilide-d6
https://www.benchchem.com/product/b15555156#molecular-weight-and-formula-of-2-dimethylamino-acetanilide-d6
https://www.benchchem.com/product/b15555156#molecular-weight-and-formula-of-2-dimethylamino-acetanilide-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

